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Compound of Interest

Compound Name: Heneicosane

Cat. No.: B133394

An In-Depth Technical Guide to Heneicosane for Researchers and Drug Development
Professionals

Introduction

Heneicosane is a straight-chain saturated hydrocarbon with the chemical formula C21H44.[1]
[2] As a long-chain alkane, it is a white, waxy solid at room temperature.[2][3] Heneicosane
and its derivatives are of growing interest to the scientific community, particularly in the fields of
pharmacology and drug development, due to their bioactive properties. This technical guide
provides a comprehensive overview of heneicosane, including its chemical identifiers, physical
properties, synthesis protocols, and its emerging applications.

Chemical Identifiers and Synonyms

Accurate identification of chemical compounds is critical in research and development. The
Chemical Abstracts Service (CAS) number for heneicosane is a universally recognized
identifier.
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Identifier

Value

CAS Number

629-94-7[1][2][3][41[5]

Molecular Formula

C21H44[1][2][4]1[5]

IUPAC Name

Heneicosane[2][4]

Synonyms

n-Heneicosane, Henicosan, ALKANE C21[1][3]
[41[5]

Physicochemical Properties

A summary of the key physicochemical properties of heneicosane is presented below. These

properties are essential for its handling, formulation, and application in various experimental

settings.

Property Value

Molecular Weight 296.57 g/mol [3][5]

Appearance White waxy solid[2][5]

Melting Point 39-41 °C[3][5]

Boiling Point 356.10 °C[2]
Insoluble in water[1][5]; Soluble in organic

Solubility solvents like hexane, benzene, and
chloroform[1][5]

Density 0.792 g/cm?3[5]

Flash Point 113 °C (closed cup)[3]

Vapor Pressure

<1 mmHg (at 20 °C)[3][5]

Synthesis of n-Heneicosane: An Experimental

Protocol
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A common and efficient method for the preparation of n-heneicosane involves a two-step
process.[6] This process is advantageous due to its high yield (>95%) and purity (>99%).[6]

Step 1: Synthesis of 2-Heneicosanone

e Reactants and Catalyst: To a 2-liter, two-necked round-bottom flask equipped with a water
condenser, calcium chloride guard tube, and a mechanical stirrer, add 70 g of 2,4-
pentanedione, 650 g of 1-bromooctadecane, 8 g of 18-crown-6 (as a catalyst), 140 g of
anhydrous potassium carbonate, and 600 ml of absolute ethanol.[6]

¢ Reaction Conditions: The mixture is stirred and refluxed at 90°C.[6] The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, the mixture is cooled to room temperature. The solid
is filtered off, and the ethanol is removed from the filtrate by distillation. The resulting residue
is then subjected to hydrolysis.

Step 2: Reduction of 2-Heneicosanone to n-Heneicosane

e Reduction Reaction: The 2-heneicosanone obtained from Step 1 is reduced using hydrazine
hydrate and potassium hydroxide in diethylene glycol.[6]

o Extraction and Purification: The n-heneicosane is separated by extraction with
dichloromethane, followed by evaporation of the solvent.[6]

» Final Purification: The crude n-heneicosane is purified by distillation (Boiling Point 129°C at
0.05 mm Hg pressure) followed by recrystallization from acetone.[6] The final product has a
melting point of 41-42°C.[6]
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Synthesis of n-Heneicosane

Step 1: Synthesis of 2-Heneicosanone

2,4-Pentanedione +
1-Bromooctadecane

Reaction with K2CQO3

and 18-crown-6 in Ethanol

2-Heneicosanone

Intermediate Product

Step 2: Reduction

2-Heneicosanone

Reduction with Hydrazine Hydrate
and KOH in Diethylene Glycol

n-Heneicosane

Click to download full resolution via product page

Caption: A flowchart illustrating the two-step synthesis of n-heneicosane.

Applications in Research and Drug Development
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Heneicosane has been identified as a bioactive compound with several potential therapeutic
applications.

» Antimicrobial Activity: Studies have shown that heneicosane exhibits significant
antimicrobial activity against various pathogens. It has demonstrated strong antibacterial
effects against Streptococcus pneumoniae and antifungal activity against Aspergillus
fumigatus.[7] This suggests its potential as a lead compound for the development of new
antimicrobial agents.

o Anti-inflammatory and Analgesic Effects: Heneicosane has been reported to possess anti-
inflammatory and antioxidant properties.[7] In animal models, n-alkanes including
heneicosane have shown analgesic effects, possibly through the suppression of
inflammation.[7]

o Pheromonal Activity: Heneicosane acts as a pheromone in some insect species, such as
the queen and king termites (Reticulitermes flavipes) and certain mosquitoes of the genus
Aedes.[2] This property can be exploited in pest management strategies.

o Natural Occurrence: Heneicosane is a naturally occurring compound found in various

plants, including Periploca laevigata, Carthamus tinctorius (safflower), Rosa damascena, and
Sambucus nigra.[2][4] This natural origin makes it a subject of interest in phytochemistry and
ethnopharmacology.

Toxicology and Safety: In developmental toxicity studies in rats, heneicosane was found to
be neither embryotoxic nor teratogenic at a dose of 1 g/kg.[8] The established no-observed-

adverse-effect level (NOAEL) was greater than 500 mg/kg.[8]

Conclusion

Heneicosane is a long-chain alkane with a growing profile of interesting biological activities.
For researchers and professionals in drug development, it represents a potential source of new
therapeutic agents, particularly in the areas of infectious and inflammatory diseases. Its well-
defined synthesis and favorable preliminary safety data make it an attractive molecule for
further investigation. The information provided in this guide serves as a foundational resource
for those interested in exploring the scientific and therapeutic potential of heneicosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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